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Compound of Interest

Compound Name: 3,4,4,5-Tetramethyloctane

Cat. No.: B14561221

An In-depth Technical Guide on 3,4,4,5-Tetramethyloctane: Molecular Properties and
Identification

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical compound 3,4,4,5-
tetramethyloctane, focusing on its fundamental molecular characteristics. While extensive
research papers or whitepapers on this specific isomer are not prevalent in publicly accessible
literature, this guide synthesizes available data for foundational research purposes.

Molecular Formula and Weight

The chemical structure of 3,4,4,5-tetramethyloctane, an isomer of dodecane, consists of an
eight-carbon (octane) backbone with four methyl group substitutions. This structural
arrangement directly determines its molecular formula and weight, which are crucial
parameters for any experimental or computational work.

The molecular formula for 3,4,4,5-tetramethyloctane is C12H26.[1] This formula is consistent
across various isomers of tetramethyloctane and dodecane.[2][3][4][5][6][7] The molecular
weight is a key identifier in mass spectrometry and is fundamental for stoichiometric
calculations in chemical reactions.
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Parameter Value Reference
Molecular Formula C12H26 [11[5]16]
Molecular Weight 170.33 g/mol [1][5][6]
Alternate Molecular Weight 170.3348 g/mol [21[41[7]

Note: The slight variation in molecular weight values can be attributed to differences in the
isotopic atomic weights used in the calculations by various databases.

Experimental Protocols

Detailed experimental protocols specifically for the synthesis or analysis of 3,4,4,5-
tetramethyloctane are not readily available in the public domain. However, general methods
for the analysis of saturated hydrocarbons are applicable. These would typically include:

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of a sample and
confirm its molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation,
confirming the precise arrangement of methyl groups along the octane chain.

Without specific literature, researchers would need to adapt standard protocols for alkane

analysis.

Visualizing the Identification Workflow

The logical process for identifying and characterizing a chemical compound like 3,4,4,5-
tetramethyloctane can be represented as a straightforward workflow. This process begins with
the compound's name and leads to its fundamental chemical properties.
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Workflow for Chemical Identification
IUPAC Name

(3,4,4,5-Tetramethyloctane)

Structural Analysis
- Parent Chain (Octane)
- Substituents (4x Methyl)

Determine Molecular Formula
(C12H26)

Calculate Molecular Weight
(170.33 g/mol)

Experimental Verification
(e.g., GC-MS, NMR)

Click to download full resolution via product page

Caption: Logical workflow for the identification of 3,4,4,5-tetramethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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